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Compound of Interest

Compound Name: 9,10-Dichloroanthracene

Cat. No.: B1293567 Get Quote

Technical Support Center: 9,10-
Dichloroanthracene
This technical support center provides essential information for the safe handling, storage, and

use of 9,10-dichloroanthracene in a research and development setting.

Frequently Asked Questions (FAQs)
Q1: What is 9,10-dichloroanthracene and what are its primary applications?

A1: 9,10-dichloroanthracene is a chlorinated polycyclic aromatic hydrocarbon. It is a solid,

typically appearing as a yellow to orange crystalline powder.[1] Due to its photophysical

properties, it is primarily used in research and industrial applications within organic electronics

and photochemistry, including studies on fluorescence and as a component in

chemiluminescence reactions.[1]

Q2: What are the main hazards associated with 9,10-dichloroanthracene?

A2: 9,10-dichloroanthracene is considered hazardous. It can cause skin irritation, serious eye

irritation, and may cause respiratory irritation.[2] It is important to handle this chemical with

appropriate safety precautions to avoid exposure.

Q3: What personal protective equipment (PPE) should be worn when handling 9,10-
dichloroanthracene?
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A3: When handling 9,10-dichloroanthracene, it is crucial to wear chemical-resistant gloves,

safety goggles or a face shield, and a lab coat or other protective clothing to prevent skin

contact.[2] If there is a risk of inhaling dust, a NIOSH-approved respirator should be used.[3]

Work should be conducted in a well-ventilated area or under a chemical fume hood.

Q4: How should 9,10-dichloroanthracene be stored?

A4: Store 9,10-dichloroanthracene in a tightly closed container in a dry, cool, and well-

ventilated area.[2] It should be kept away from strong oxidizing agents, as they are

incompatible.[2]

Q5: What should I do in case of accidental exposure to 9,10-dichloroanthracene?

A5: In case of accidental exposure, follow these first aid measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.[2]

Skin Contact: Immediately wash off with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation develops or persists.[2]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[2]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and get medical attention.[2]

Q6: How should I dispose of 9,10-dichloroanthracene waste?

A6: 9,10-dichloroanthracene and its containers should be disposed of as hazardous waste.[2]

Disposal should be in accordance with federal, state, and local environmental regulations. Do

not allow the chemical to enter drains or waterways.
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Issue Possible Cause Recommended Solution

Low or no product yield in a

reaction

Impure starting materials or

reagents.

Ensure the purity of 9,10-

dichloroanthracene and all

other reactants and solvents.

Consider purification of starting

materials if necessary.[4]

Incorrect reaction temperature

or time.

Optimize the reaction

temperature and monitor the

reaction progress using

techniques like Thin Layer

Chromatography (TLC) to

determine the optimal reaction

time.[4]

Presence of incompatible

substances.

Ensure that no strong oxidizing

agents or other incompatible

chemicals are present in the

reaction mixture.[2]

Difficulty dissolving 9,10-

dichloroanthracene

Use of an inappropriate

solvent.

9,10-dichloroanthracene has

low solubility in water but is

soluble in many organic

solvents.[1] For reactions,

consider using solvents like

chloroform, benzene, or other

non-polar organic solvents.[1]

[5] Gentle heating may aid

dissolution, but ensure this is

compatible with your reaction

conditions.

Inconsistent results in

chemiluminescence

experiments

Degradation of reagents.

Peroxides and other reagents

used in chemiluminescence

can degrade over time. Use

fresh reagents for best results.

[6]
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pH of the reaction medium is

not optimal.

The intensity and duration of

chemiluminescence can be

highly dependent on pH.[7]

Buffer the reaction mixture to

the optimal pH for your specific

system.

Contamination of glassware.

Trace impurities can quench

chemiluminescence. Ensure all

glassware is scrupulously

clean.[1]

Product appears discolored or

contains impurities

Side reactions or

decomposition.

This could be due to a variety

of factors including incorrect

reaction conditions or the

presence of light (for

photosensitive reactions).

Analyze the impurities to

understand the side reactions

and adjust the protocol

accordingly.[8]

Incomplete reaction.

If starting material is present in

the final product, consider

extending the reaction time or

increasing the temperature (if

appropriate for the reaction).[4]
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Property Value

Molecular Formula C₁₄H₈Cl₂

Molecular Weight 247.12 g/mol [2]

Appearance Yellow to orange crystalline powder[1]

Melting Point 210-216 °C[2]

Boiling Point 401.3 °C at 760 mmHg[2]

Solubility
Insoluble in water; Soluble in organic solvents

like chloroform and benzene[1][9]

Vapor Pressure 0.0±0.9 mmHg at 25°C (Predicted)[2]

Experimental Protocols
Protocol: Peroxyoxalate Chemiluminescence
Demonstration
This protocol is adapted for the use of 9,10-dichloroanthracene as the fluorophore in a

peroxyoxalate chemiluminescence reaction.

Materials:

9,10-dichloroanthracene

Bis(2,4,6-trichlorophenyl) oxalate (TCPO)

Hydrogen peroxide (30% solution)

Sodium salicylate (catalyst)

Ethyl acetate (solvent)

A clean, dry glass vial or flask

Procedure:
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Prepare the Oxalate Ester-Fluorophore Solution: In a clean, dry glass vial, dissolve a small

amount (e.g., 5 mg) of 9,10-dichloroanthracene and a larger amount (e.g., 50 mg) of TCPO

in 10 mL of ethyl acetate. Swirl gently to dissolve.

Prepare the Oxidizer Solution: In a separate container, carefully dilute 1 mL of 30% hydrogen

peroxide with 9 mL of ethyl acetate. Caution: Hydrogen peroxide is a strong oxidizer; handle

with appropriate PPE.

Initiate the Chemiluminescence: In a darkened room or under a fume hood with the lights off,

add a small amount (a few crystals) of sodium salicylate to the oxalate ester-fluorophore

solution.

Observe the Reaction: Carefully add a few drops of the diluted hydrogen peroxide solution to

the vial containing the oxalate ester and fluorophore. The mixture should immediately begin

to glow with a characteristic color.

Quenching the Reaction: The chemiluminescence will fade as the reagents are consumed.

The reaction can be quenched by dilution with a large volume of an appropriate solvent.

Disposal: Dispose of all chemical waste according to institutional and local regulations for

hazardous waste.

Visualizations
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Safe Handling and Storage Workflow for 9,10-Dichloroanthracene

Preparation

Handling

Storage & Waste

Assess Risks & Review SDS

Gather Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Well-Ventilated Workspace
(Fume Hood)

Weigh Solid Chemical
(Avoid Dust Inhalation)

Perform Experiment

Store in Cool, Dry, Well-Ventilated Area
(Tightly Closed Container)

After Use

Dispose of Waste as Hazardous
(Follow Regulations)

After Experiment
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Troubleshooting Logic for Experiments

Experiment Yields
Unexpected Results

Are Starting
Materials Pure?

Are Reaction Conditions
(Temp, Time) Correct?

Yes

Purify Starting
Materials

No

Is the Chemical
Fully Dissolved?

Yes

Adjust Temperature
or Time

No

Are Reagents
Compatible and Fresh?

Yes

Change Solvent or
Use Gentle Heating

No

Analyze Product
and Byproducts

Yes

Replace Old or
Incompatible Reagents

No

Optimize Protocol

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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